Cas no 648896-10-0 (2-Quinolinecarboxamide, 8-hydroxy-N-(2-pyridinylmethyl)-)

• Product Name: 2-Quinolinecarboxamide, 8-hydroxy-N-(2-pyridinylmethyl)-
• CAS No: 648896-10-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 413248
• PubChem ID: 22585825
• Update Time: 2025-04-19

2-Quinolinecarboxamide, 8-hydroxy-N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxamide, 8-hydroxy-N-(2-pyridinylmethyl)-
• 8-hydroxy-N-(2-pyridinylmethyl)-2-Quinolinecarboxamide
• 8-hydroxy-N-(pyridin-2-ylmethyl)quinoline-2-carboxamide
• 648896-10-0
• DTXSID20626640
• FT-0763746
• 8-Hydroxy-N-[(pyridin-2-yl)methyl]quinoline-2-carboxamide
• AKOS001585268
• SCHEMBL3552413
• CCG-196749

• Inchi： 1S/C16H13N3O2/c20-14-6-3-4-11-7-8-13(19-15(11)14)16(21)18-10-12-5-1-2-9-17-12/h1-9,20H,10H2,(H,18,21)
• InChI Key： LRRFOXTVEQTFCM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C(NCC3C=CC=CN=3)=O)N=C21

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides